Cas no 2228271-79-0 (tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate
• CAS No: 2228271-79-0
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 6443020
• PubChem ID: 165673529
• Update Time: 2025-07-18

tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate
• EN300-1876298
• tert-butyl N-{5-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-2-methylphenyl}carbamate
• 2228271-79-0

• Inchi： 1S/C18H27NO3/c1-12-7-8-13(18(11-20)10-17(18,5)6)9-14(12)19-15(21)22-16(2,3)4/h7-9,20H,10-11H2,1-6H3,(H,19,21)
• InChI Key： DDGJZOZUOXSCEZ-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)CC1(C)C

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate

Introduction to Tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate (CAS No. 2228271-79-0)

Tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228271-79-0, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a tert-butyl group and a complex aromatic ring system, makes it a subject of interest for scientists exploring novel therapeutic agents.

The chemical formula and molecular structure of Tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate underscore its potential as a pharmacophore. The presence of multiple functional groups, including an ester linkage and hydroxymethyl substituents, contributes to its unique reactivity and interaction with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on identifying and developing new compounds with therapeutic potential. Tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate has been studied for its potential applications in various therapeutic areas. One of the most compelling aspects of this compound is its ability to interact with specific enzymes and receptors, which could make it a valuable candidate for the development of novel drugs.

The synthesis of Tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound in high purity, facilitating further studies on its biological activity. The development of efficient synthetic routes is crucial for the commercialization of pharmaceutical compounds, as it ensures cost-effective and scalable production.

One of the key areas where Tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate shows promise is in the field of oncology. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. These findings are particularly exciting as they highlight the potential of this molecule as an anti-cancer agent. Further research is needed to validate these initial observations and to explore the mechanisms through which this compound exerts its effects.

Another area of interest is the potential application of Tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate in neurodegenerative diseases. The complex structure of this compound suggests that it may be able to interact with neuronal receptors and pathways involved in conditions such as Alzheimer's disease and Parkinson's disease. While much more research is required to fully understand its potential in this context, the preliminary findings are encouraging and warrant further investigation.

The role of computational chemistry in the study of Tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate cannot be overstated. Advanced computational methods have allowed researchers to predict the biological activity of this compound with remarkable accuracy. These predictions are based on detailed molecular modeling studies that take into account the interactions between the compound and biological targets. Such computational approaches have significantly accelerated the drug discovery process by enabling researchers to prioritize compounds for experimental validation.

In conclusion, Tert-butyl N-{5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methylphenyl}carbamate (CAS No. 2228271-79-0) is a promising compound with significant potential in pharmaceutical research. Its unique structure and biological activity make it an attractive candidate for further study in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely that we will see further advancements in drug development strategies.